Cas no 1797703-36-6 (N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide)

• Product Name: N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide
• CAS No: 1797703-36-6
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 6564150
• PubChem ID: 71809807
• Update Time: 2025-11-01

N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide
• 1797703-36-6
• N-(3-(pyridin-2-yloxy)benzyl)furan-2-carboxamide
• AKOS024565558
• F6443-5482
• N-{[3-(PYRIDIN-2-YLOXY)PHENYL]METHYL}FURAN-2-CARBOXAMIDE
• N-[(3-pyridin-2-yloxyphenyl)methyl]furan-2-carboxamide
• CCG-328637

• Inchi： 1S/C17H14N2O3/c20-17(15-7-4-10-21-15)19-12-13-5-3-6-14(11-13)22-16-8-1-2-9-18-16/h1-11H,12H2,(H,19,20)
• InChI Key： RTBDOEWFVJRLRG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1=CC=CC(=C1)CNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide

Exploring the Potential of N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide (CAS No. 1797703-36-6) in Modern Research

In the rapidly evolving field of chemical research, N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide (CAS No. 1797703-36-6) has emerged as a compound of significant interest. This molecule, characterized by its unique furancarboxamide core and pyridinyloxy substitution, offers a versatile scaffold for applications in medicinal chemistry, material science, and beyond. Researchers are increasingly drawn to its structural complexity and potential bioactivity, making it a focal point in the search for novel therapeutic agents and functional materials.

The compound's molecular structure combines a furan-2-carboxamide moiety with a 3-(pyridin-2-yloxy)phenylmethyl group, creating a hybrid architecture that enhances its interaction with biological targets. Recent studies highlight its potential in modulating specific enzyme pathways, particularly in contexts where small molecule inhibitors are sought. Its lipophilicity and hydrogen-bonding capacity further contribute to its pharmacokinetic profile, a topic frequently searched by professionals in drug discovery forums.

One of the most discussed aspects of N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide is its role in structure-activity relationship (SAR) studies. Researchers often query how modifications to its pyridine or furan rings affect bioactivity—a question that aligns with trending searches in computational chemistry platforms. The compound's adaptability allows for derivatization, enabling the exploration of pharmacophore optimization strategies, a hot topic in AI-driven molecular design.

Beyond pharmacology, this compound has garnered attention in material science for its potential in organic electronics. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors or sensors, addressing the growing demand for sustainable materials. Online discussions frequently link such compounds to innovations in flexible electronics and biodegradable polymers, reflecting broader environmental concerns.

Synthetic accessibility is another key advantage of CAS No. 1797703-36-6. Published protocols emphasize efficient amide coupling and etherification steps, making it a practical target for industrial-scale production. Lab technicians and students often search for step-by-step synthesis guides or spectroscopic characterization data (e.g., NMR, HPLC), underscoring its educational value in organic chemistry training.

In the era of precision medicine, the compound’s potential as a targeted therapy component is under scrutiny. Forums and academic hubs frequently debate its compatibility with personalized treatment approaches, especially in niche therapeutic areas. Its low cytotoxicity (as reported in preliminary assays) further fuels optimism for translational research, a trending subtopic in biotech investor circles.

To summarize, N-{3-(pyridin-2-yloxy)phenylmethyl}furan-2-carboxamide represents a convergence of multidisciplinary applications, from drug development to advanced materials. Its CAS No. 1797703-36-6 serves as a gateway to deeper explorations in heterocyclic chemistry, answering both academic curiosities and industry needs. As search trends indicate, the scientific community continues to probe its untapped potential, ensuring its relevance in future breakthroughs.